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Compound of Interest

Compound Name: Undecyl glucoside

Cat. No.: B1617244

This guide provides crucial safety and logistical information for the handling and disposal of
Undecyl glucoside in a laboratory setting. Adherence to these procedural steps is vital for
ensuring the safety of all personnel.

Undecyl glucoside is a surfactant used in various laboratory applications. While it is
recognized by the EPA's Safer Choice program as a chemical of low concern, it presents
significant hazards that necessitate careful handling.[1] The primary risks associated with
Undecyl glucoside are serious eye damage and skin irritation.[1][2][3]

Hazard Identification and Classification

The following table summarizes the Globally Harmonized System (GHS) classification for
Undecyl glucoside.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage[1][2][3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
equipment is mandatory when handling Undecyl glucoside.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Weatr tightly fitting, basket-
shaped safety goggles that
protect from liquid splashes.[4]
[5] A face shield should be
used in conjunction with
goggles, especially when there

is a high potential for splashes.

[4151(6]

Skin

Chemical-Resistant Gloves &
Lab Coat

Use nitrile, latex, or neoprene
gloves to create an effective
barrier.[6] A lab coat or
chemical-resistant
apron/coveralls must be worn
to protect the body from spills
and splashes.[6][7][8]

Respiratory

Not typically required

Use in a well-ventilated area. If
procedures may generate
aerosols or mists, or if
ventilation is poor, a respirator

may be necessary.[2][7][8]

Feet

Closed-Toe Shoes

Sturdy, closed-toe footwear
that covers the entire foot is
required in the laboratory to

protect from spills.[7][9]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of Undecyl glucoside from preparation to

cleanup.

1. Preparation and Pre-Handling
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Risk Assessment: Before beginning work, review the Safety Data Sheet (SDS) and
understand the specific hazards.

Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and
uncluttered.

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are
accessible and operational.

Don PPE: Put on all required PPE as specified in the table above.
. Handling Undecyl Glucoside

Minimize Aerosols: Perform all procedures carefully to minimize the creation of splashes or
aerosols.[7][8]

Mechanical Pipetting: Use only mechanical pipetting devices. Do not pipette by mouth.[7][8]
Avoid Contact: Prevent direct contact with skin and eyes.[2]
No Contamination: Do not eat, drink, or store food in the laboratory.[7][8]

. Post-Handling and Cleanup

Decontaminate: Clean and decontaminate all work surfaces with an appropriate disinfectant
or cleaning agent after use.[7][8]

Remove PPE: Remove gloves and lab coat before leaving the laboratory.[7] Never touch
door handles, keyboards, or personal items with contaminated gloves.[7]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical and
after removing gloves.[2][7][8]

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Immediately flush the eyes with a steady stream

of water for at least 15 minutes.[7][10] Forcibly

hold the eyelids open to ensure a thorough rinse
Eye Contact )

of all surfaces.[7] Remove contact lenses if

present and easy to do.[2][10] Seek immediate

medical attention.[2][10]

Remove all contaminated clothing immediately.

Skin Contact [2] Wash the affected skin area with plenty of
water.[2][10]
) Rinse the mouth thoroughly with water. Do NOT
Ingestion ) »
induce vomiting.[2]
) If mists or vapors are inhaled, move the
Inhalation

individual to fresh air immediately.[2]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

» Waste Collection: Dispose of Undecyl glucoside and any contaminated materials (e.g.,
gloves, absorbent pads) in a designated hazardous or special waste collection container.[10]

» Environmental Protection: Do not discharge the chemical or contaminated waste into drains,
surface waters, or groundwater.[2][10] Prevent runoff from entering waterways.[2]

o Follow Regulations: Adhere to all local, state, and federal regulations for chemical waste
disposal.

Handling Workflow for Undecyl Glucoside

The following diagram outlines the logical workflow for safely handling Undecyl glucoside in a
laboratory setting.
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Caption: Workflow for safe handling of Undecyl glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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